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Compound of Interest

Compound Name: 1-(3-Bromophenyl)thiourea

Cat. No.: B1272182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point and synthetic

methodology for 1-(3-Bromophenyl)thiourea. The information is curated for professionals in

research and development who require precise data and reproducible experimental protocols.

Physicochemical Data: Melting Point of 1-(3-
Bromophenyl)thiourea
The melting point of 1-(3-Bromophenyl)thiourea has been reported with some variance in the

scientific literature. This discrepancy may be attributed to different experimental conditions,

sample purity, or polymorphic forms of the compound. A summary of the reported values is

presented below for comparative analysis.

Parameter Reported Value (°C) Reported Value (K) Source

Melting Point 116–118 °C 389–391 K
National Institutes of

Health (NIH)[1]

Melting Point 150-151 °C 423-424 K Chemical Suppliers[2]

Melting Point 150 °C 423 K GlobalChemMall[3]
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Experimental Protocol: Synthesis of 1-(3-
Bromophenyl)thiourea
A detailed experimental procedure for the synthesis of 1-(3-Bromophenyl)thiourea has been

documented. This protocol allows for the replication of the synthesis in a laboratory setting.

Materials:

3-Bromoaniline (1.39 g, 0.0081 mol)

Potassium thiocyanate (1.4 g, 0.0142 mol)

Concentrated Hydrochloric Acid (1.6 ml)

Water (20 ml)

Ethyl acetate (for recrystallization)

Procedure:

A mixture of 3-bromoaniline, potassium thiocyanate, water, and concentrated hydrochloric

acid is refluxed for 3 hours.[1]

The reaction mixture is then cooled to room temperature and stirred overnight.[1]

The precipitated product is collected by filtration.

The collected solid is washed with water and subsequently dried.

The crude product is recrystallized from ethyl acetate to yield colorless plates of 1-(3-
Bromophenyl)thiourea.[1]

Visualized Experimental Workflow
The following diagram illustrates the key stages of the synthesis protocol for 1-(3-
Bromophenyl)thiourea.
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Synthesis Workflow for 1-(3-Bromophenyl)thiourea
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Logical Relationship of Reported Melting Points
The variance in the reported melting points suggests a need for careful consideration and

further analytical characterization by researchers. The following diagram illustrates the

relationship between the conflicting data points.
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Discrepancy in Reported Melting Points

Biological Context
Thiourea and its derivatives are recognized for their diverse biological activities.[4] These

compounds have garnered attention for their potential applications as antibacterial, antioxidant,

anticancer, and anti-inflammatory agents.[4] The biological potential of thiourea derivatives is

an active area of research in drug development. While specific signaling pathways for 1-(3-
Bromophenyl)thiourea are not detailed in the provided search results, the broader class of

thiourea compounds is known to interact with various biological targets. Further research would

be necessary to elucidate the specific mechanisms of action for this particular derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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